Cas no 1807084-39-4 (Methyl 3-(aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-6-carboxylate)
Methyl 3-(aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-6-carboxylate
-
- Inchi: 1S/C9H9ClF2N2O2/c1-16-9(15)7-5(10)2-4(3-13)6(14-7)8(11)12/h2,8H,3,13H2,1H3
- InChI Key: DZVABILVJPIJDU-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)OC)N=C(C(F)F)C(=C1)CN
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 256
- XLogP3: 1.2
- Topological Polar Surface Area: 65.2
Methyl 3-(aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029048831-250mg |
Methyl 3-(aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-6-carboxylate |
1807084-39-4 | 97% | 250mg |
$988.80 | 2022-03-31 | |
| Alichem | A029048831-500mg |
Methyl 3-(aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-6-carboxylate |
1807084-39-4 | 97% | 500mg |
$1,695.20 | 2022-03-31 | |
| Alichem | A029048831-1g |
Methyl 3-(aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-6-carboxylate |
1807084-39-4 | 97% | 1g |
$3,129.00 | 2022-03-31 |
Methyl 3-(aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-6-carboxylate Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on Methyl 3-(aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-6-carboxylate
Research Briefing on Methyl 3-(aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-6-carboxylate (CAS: 1807084-39-4)
Methyl 3-(aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-6-carboxylate (CAS: 1807084-39-4) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, including a difluoromethyl group and an aminomethyl substituent, has been investigated for its role as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.
Recent research has focused on the synthetic pathways and optimization of Methyl 3-(aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-6-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) described an efficient multi-step synthesis route starting from commercially available precursors. The authors emphasized the importance of the difluoromethyl group in enhancing the metabolic stability and bioavailability of the resulting drug candidates. The study also reported that the compound exhibits favorable physicochemical properties, such as moderate solubility and permeability, making it a promising scaffold for further derivatization.
In addition to its synthetic applications, Methyl 3-(aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-6-carboxylate has been explored for its biological activity. A recent preprint on bioRxiv (2024) investigated its potential as an inhibitor of a specific kinase involved in cancer cell proliferation. The study utilized molecular docking and in vitro assays to demonstrate that derivatives of this compound exhibit nanomolar affinity for the target kinase, with promising selectivity profiles. These findings suggest that the compound could serve as a starting point for the development of targeted cancer therapies.
Another area of interest is the compound's role in the development of antimicrobial agents. A research group at a leading pharmaceutical institute reported in Antimicrobial Agents and Chemotherapy (2023) that Methyl 3-(aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-6-carboxylate derivatives showed potent activity against multidrug-resistant bacterial strains. The study highlighted the importance of the chloro and difluoromethyl substituents in enhancing the compounds' binding affinity to bacterial enzymes. These results underscore the versatility of this pyridine derivative in addressing pressing global health challenges.
Despite these promising developments, challenges remain in the optimization of Methyl 3-(aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-6-carboxylate-based therapeutics. Issues such as off-target effects and potential toxicity need to be addressed through rigorous structure-activity relationship studies. Future research directions may include the exploration of prodrug strategies to improve pharmacokinetic properties and the development of novel formulations to enhance drug delivery. The compound's unique chemical features continue to make it a valuable asset in the medicinal chemist's toolkit, with the potential to yield breakthrough therapies in the coming years.
1807084-39-4 (Methyl 3-(aminomethyl)-5-chloro-2-(difluoromethyl)pyridine-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)